Cas no 1171927-43-7 (5-(Trifluoromethyl)-1-benzothiophene-2-carbohydrazide)
5-(Trifluoromethyl)-1-benzothiophene-2-carbohydrazide Chemical and Physical Properties
Names and Identifiers
-
- 5-(trifluoromethyl)-1-benzothiophene-2-carbohydrazide
- 5-(Trifluoromethyl)benzo[b]thiophene-2-carbohydrazide
- DZUHJUINRQVCLQ-UHFFFAOYSA-N
- PC300591
- N-amino-5-trifluoromethylbenzo[b]thiophene-2-carboxamide
- 5-(Trifluoromethyl)-1-benzothiophene-2-carbohydrazide
-
- MDL: MFCD12032266
- Inchi: 1S/C10H7F3N2OS/c11-10(12,13)6-1-2-7-5(3-6)4-8(17-7)9(16)15-14/h1-4H,14H2,(H,15,16)
- InChI Key: DZUHJUINRQVCLQ-UHFFFAOYSA-N
- SMILES: S1C(C(NN)=O)=CC2C=C(C(F)(F)F)C=CC1=2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 310
- Topological Polar Surface Area: 83.4
5-(Trifluoromethyl)-1-benzothiophene-2-carbohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC300591-250mg |
5-(Trifluoromethyl)-1-benzothiophene-2-carbohydrazide |
1171927-43-7 | 250mg |
£92.00 | 2025-02-21 | ||
| Apollo Scientific | PC300591-1g |
5-(Trifluoromethyl)-1-benzothiophene-2-carbohydrazide |
1171927-43-7 | 1g |
£280.00 | 2025-02-21 | ||
| abcr | AB418707-1 g |
5-(Trifluoromethyl)-1-benzothiophene-2-carbohydrazide |
1171927-43-7 | 1g |
€191.00 | 2022-03-24 | ||
| Chemenu | CM487225-1g |
5-(Trifluoromethyl)benzo[b]thiophene-2-carbohydrazide |
1171927-43-7 | 97% | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM487225-5g |
5-(Trifluoromethyl)benzo[b]thiophene-2-carbohydrazide |
1171927-43-7 | 97% | 5g |
$*** | 2023-04-03 | |
| Matrix Scientific | 088388-1g |
5-(Trifluoromethyl)-1-benzothiophene-2-carbohydrazide |
1171927-43-7 | 1g |
$305.00 | 2023-09-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1437665-250mg |
5-(Trifluoromethyl)benzo[b]thiophene-2-carbohydrazide |
1171927-43-7 | 97% | 250mg |
¥658.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1437665-1g |
5-(Trifluoromethyl)benzo[b]thiophene-2-carbohydrazide |
1171927-43-7 | 97% | 1g |
¥1123.00 | 2024-08-09 | |
| Ambeed | A729140-1g |
5-(Trifluoromethyl)benzo[b]thiophene-2-carbohydrazide |
1171927-43-7 | 97% | 1g |
$104.0 | 2024-04-26 |
5-(Trifluoromethyl)-1-benzothiophene-2-carbohydrazide Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
Additional information on 5-(Trifluoromethyl)-1-benzothiophene-2-carbohydrazide
Introduction to 5-(Trifluoromethyl)-1-benzothiophene-2-carbohydrazide (CAS No. 1171927-43-7)
5-(Trifluoromethyl)-1-benzothiophene-2-carbohydrazide (CAS No. 1171927-43-7) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of benzothiophenes, which are heterocyclic compounds characterized by a benzene ring fused to a thiophene ring. The presence of a trifluoromethyl group and a carbohydrazide moiety further enhances its chemical and biological versatility.
The chemical structure of 5-(Trifluoromethyl)-1-benzothiophene-2-carbohydrazide is defined by its molecular formula, C10H8F3N3OS, and its molecular weight of approximately 263.25 g/mol. The trifluoromethyl group (CF3) is known for its strong electron-withdrawing properties, which can influence the compound's reactivity and stability. The carbohydrazide moiety (NH2-CO-NH-) is a functional group that is often associated with biological activity, particularly in the context of antitumor and antimicrobial agents.
In recent years, 5-(Trifluoromethyl)-1-benzothiophene-2-carbohydrazide has been the subject of numerous studies aimed at elucidating its potential therapeutic applications. One notable area of research has been its antitumor activity. Studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways, such as the p53 and Bcl-2 pathways.
Beyond its antitumor properties, 5-(Trifluoromethyl)-1-benzothiophene-2-carbohydrazide has also been investigated for its antimicrobial activity. Research has demonstrated that it possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as certain fungi. This makes it a promising candidate for the development of novel antimicrobial agents, particularly in light of the growing global challenge posed by antibiotic resistance.
The synthesis of 5-(Trifluoromethyl)-1-benzothiophene-2-carbohydrazide typically involves a multi-step process that begins with the preparation of 5-(trifluoromethyl)-1-benzothiophene-2-carboxylic acid. This intermediate is then converted to the corresponding hydrazide through reaction with hydrazine hydrate or another suitable reagent. The synthetic route is well-documented in the literature and can be optimized for large-scale production, making it an attractive option for pharmaceutical development.
In addition to its therapeutic potential, 5-(Trifluoromethyl)-1-benzothiophene-2-carbohydrazide has also been studied for its use as a building block in organic synthesis. Its unique combination of functional groups makes it a valuable starting material for the synthesis of more complex molecules with diverse biological activities. This versatility has led to its application in the development of new drug candidates and other bioactive compounds.
The safety profile of 5-(Trifluoromethyl)-1-benzothiophene-2-carbohydrazide is an important consideration in its potential use as a therapeutic agent. Preclinical studies have generally shown it to be well-tolerated at effective doses, with no significant toxicity observed in animal models. However, further research is needed to fully evaluate its safety in humans, particularly with regard to long-term use and potential side effects.
In conclusion, 5-(Trifluoromethyl)-1-benzothiophene-2-carbohydrazide (CAS No. 1171927-43-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field.
1171927-43-7 (5-(Trifluoromethyl)-1-benzothiophene-2-carbohydrazide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)